4-(3-methoxypyridin-2-yl)phenol

• IUPAC Name: 4-(3-methoxypyridin-2-yl)phenol
• InChI: InChI=1S/C12H11NO2/c1-15-11-3-2-8-13-12(11)9-4-6-10(14)7-5-9/h2-8,14H,1H3
• InChI Key: NWPZOKWOUAMGST-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=CC=C1)C2=CC=C(C=C2)O
• Molecular Formula: C12H11NO2
• Molecular Weight: 201.22 g/mol

Description

4-(3-Methoxypyridin-2-yl)phenol is a heterocyclic aromatic compound featuring a pyridine ring substituted with a methoxy group at the 3-position and a phenol group at the para-position of the adjacent phenyl ring. The methoxy and hydroxyl groups contribute to its polarity, hydrogen-bonding capacity, and electronic properties, which are critical for biological activity or nonlinear optical (NLO) behavior .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-(4,5-Diphenyl-1H-imidazole-2-yl)phenol

This imidazole derivative shares structural motifs with 4-(3-methoxypyridin-2-yl)phenol, including aromatic rings and polar substituents. Key differences and similarities are outlined below:

Table 1: Structural and Functional Comparison

Property	4-(3-Methoxypyridin-2-yl)phenol	4-(4,5-Diphenyl-1H-imidazole-2-yl)phenol
Core Structure	Pyridine-phenol hybrid	Imidazole-phenol hybrid
Substituents	3-methoxy (pyridine), 4-hydroxyl	4,5-diphenyl (imidazole), 4-hydroxyl
Polarity	High (methoxy and hydroxyl groups)	Moderate (hydroxyl vs. hydrophobic phenyl)
NLO Properties	Not explicitly reported	High third-order susceptibility (χ⁽³⁾ = 2.26 × 10⁻⁶ esu)
Band Gap (HOMO-LUMO)	Not available	Low (enhanced ICT* due to π-conjugation)
Applications	Potential medicinal uses (inferred)	Optical limiters, photonic devices

*ICT = Intramolecular Charge Transfer

Key Findings from Analogs

• The imidazole derivative exhibits strong NLO properties due to its extended π-conjugation and low band gap (HOMO-LUMO energy difference), which facilitates charge transfer .
• The methoxy group in 4-(3-methoxypyridin-2-yl)phenol may similarly enhance electron-donating effects, though experimental validation is needed.

5-(4-Chloro-2-methoxyphenyl)pyridin-3-ol (CAS 1017414-83-3)

This compound (C₁₂H₁₀ClNO₂) shares a pyridine-phenol backbone with 4-(3-methoxypyridin-2-yl)phenol but includes a chlorine substituent.

Table 2: Substituent Effects on Properties

Property	4-(3-Methoxypyridin-2-yl)phenol	5-(4-Chloro-2-methoxyphenyl)pyridin-3-ol
Electron-Withdrawing Groups	None	Chlorine (meta to pyridine)
Polarity	High (hydroxyl, methoxy)	Moderate (chlorine reduces solubility)
Biological Activity	Underexplored	Likely bioactive (chlorine enhances binding)

Insights

• Chlorine substituents typically increase lipophilicity and receptor-binding affinity in drug candidates .
• The absence of chlorine in 4-(3-methoxypyridin-2-yl)phenol may favor solubility but reduce membrane permeability.

4-(3-Methylhexyl)phenol (CAS 102570-52-5)

While less structurally similar, this alkyl-substituted phenol highlights the role of substituents on physicochemical properties:

Table 3: Alkyl vs. Aromatic Substituents

Property	4-(3-Methoxypyridin-2-yl)phenol	4-(3-Methylhexyl)phenol
Hydrophobicity	Moderate	High (alkyl chain)
Electronic Effects	Electron-donating (methoxy)	Electron-neutral (alkyl)
Applications	Pharmaceuticals, NLO materials	Surfactants, polymers